Cas no 74173-51-6 (1-(5-Oxohexylcarbamoyl)-5-fluorouracil)

• Product Name: 1-(5-Oxohexylcarbamoyl)-5-fluorouracil
• CAS No: 74173-51-6
• MF: C₁₁H₁₄FN₃O₄
• MW: 271.244966030121
• CID: 573315
• Update Time: 2023-08-02

1-(5-Oxohexylcarbamoyl)-5-fluorouracil Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyrimidinecarboxamide,5-fluoro-3,4-dihydro-2,4-dioxo-N-(5-oxohexyl)-
• 1-(5'-oxohexylcarbamoyl)-5-fluorouracil
• OHCFU
• 1-(5-oxohexylcarbamoyl)-5-fluorouracil
• 5-Fluoro-4-hydroxy-2-oxo-N-(5-oxohexyl)pyrimidine-1(2H)-carboximidic acid
• 1(2H)-Pyrimidinecarboxamide, 5-fluoro-3,4-dihydro-2,4-dioxo-N-(5-oxohexyl)-
• 1-(5-Oxohexylcarbamoyl)-5-fluorouracil

• Inchi： 1S/C11H14FN3O4/c1-7(16)4-2-3-5-13-10(18)15-6-8(12)9(17)14-11(15)19/h6H,2-5H2,1H3,(H,13,18)(H,14,17,19)
• InChI Key： FEUSBCKCVPGBRS-UHFFFAOYSA-N
• SMILES： FC1C(NC(N(C=1)C(NCCCCC(C)=O)=O)=O)=O

Computed Properties

• Exact Mass: 271.097
• Monoisotopic Mass: 271.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 95.6

Experimental Properties

• Density: 1.35
• Refractive Index: 1.535